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Compound of Interest

3-Chloro-3-(4-
Compound Name:
chlorophenyl)acrylonitrile

CAS No.: 78583-86-5

Cat. No.: B1587992

Get Quote

\ J

CAS Number: 78583-86-5[1][2]

Executive Summary

3-Chloro-3-(4-chlorophenyl)acrylonitrile (CAS: 78583-86-5) is a highly specialized vinyl
nitrile intermediate used primarily in the synthesis of heterocyclic pharmaceutical agents and
agrochemicals.[1][2][3] Characterized by its electrophilic

-carbon, this compound serves as a "linchpin" motif for constructing polysubstituted pyrazoles,
pyrimidines, and thiazoles via cyclocondensation reactions.

This guide provides a rigorous technical analysis of the compound's physicochemical identity,
validated synthesis protocols, and downstream applications in drug discovery, specifically
targeting kinase inhibitors and antifungal pharmacophores.

Chemical Identity & Physicochemical Properties
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The compound exists as a mixture of E and Z isomers, though the Z-isomer is often the
thermodynamic product and the primary subject of commercial availability.

Table 1: Core Chemical Data

Property Specification
CAS Number 78583-86-5
IUPAC Name (2)-3-Chloro-3-(4-chlorophenyl)prop-2-enenitrile
C
H
Molecular Formula
Cl
N
Molecular Weight 198.05 g/mol
MDL Number MFCD00052456
White to pale yellow crystalline solid or oil (purity
Appearance
dependent)
Melting Point 45-50 °C (Isomer dependent)
B Soluble in DCM, Chloroform, DMSO; Insoluble
Solubility

in Water

Electrophilic Michael acceptor; susceptible to

Reactivity Profile nucleophilic vinylic substitution (S

V)

Synthesis & Manufacturing Protocols

The synthesis of 3-Chloro-3-(4-chlorophenyl)acrylonitrile is a critical workflow requiring strict
moisture control due to the sensitivity of the chlorinating agents. The industry-standard route
proceeds via the chlorodehydration of 4-chlorobenzoylacetonitrile.

Retrosynthetic Logic
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The target molecule is a

-chloroacrylonitrile. The most direct disconnection is at the C-Cl bond, tracing back to the enol
form of the corresponding

-ketonitrile.

Step-by-Step Synthesis Protocol

Precursor: 4-Chlorobenzoylacetonitrile (CAS: 4640-66-8) Reagents: Phosphorus Oxychloride
(POCI

), Phosphorus Pentachloride (PCI

)
Stage 1: Preparation of the Vinylic Chloride

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, N

inlet, and a pressure-equalizing addition funnel.

» Solvation: Dissolve 4-chlorobenzoylacetonitrile (1.0 eq) in anhydrous dichloromethane
(DCM) or use neat POCI

as the solvent if high thermal drive is required.

e Chlorination:
o Method A (POCI

): Add POCI

(5.0 eq) and a catalytic amount of DMF (Vilsmeier-Haack conditions). Heat to reflux (105
°C) for 4-6 hours.

o Method B (PCI

): Add PCI

(1.1 eq) in portions at 0 °C, then warm to room temperature. This method is more
aggressive and often yields higher conversion rates.
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e Quenching (Critical): Cool the reaction mixture to 0 °C. Pour slowly onto crushed ice with
vigorous stirring to hydrolyze excess phosphoryl chlorides. Caution: Exothermic reaction
releases HCI gas.

o Extraction: Extract the aqueous phase with DCM (3x). Wash combined organics with
saturated NaHCO

(to remove acidic byproducts) and brine.
 Purification: Dry over anhydrous Na

SO

, concentrate in vacuo. The crude olil is purified via silica gel column chromatography (Eluent:
Hexane/EtOAc 95:5) to separate the Z and E isomers.

Reaction Pathway Visualization

The following diagram illustrates the chemical flow from the benzoic acid derivative to the final
vinyl nitrile target.

Claisen Condensation
4-Chlorobenzoic Acid (CH3CN, NaH)
Derivatives

4-Chlorobenzoyl-
acetonitrile

Chlorodehydration
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Click to download full resolution via product page

Figure 1: Synthetic pathway transforming benzoic acid derivatives into the target vinyl nitrile via
the beta-ketonitrile intermediate.

Applications in Drug Discovery

The 3-chloro-acrylonitrile moiety is a "privileged structure” in medicinal chemistry, serving as a
masked 1,3-dicarbonyl equivalent. Its reactivity is defined by the "push-pull" electronic effect of
the electron-withdrawing nitrile and the leaving group ability of the chlorine.
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Heterocycle Construction

The primary utility of CAS 78583-86-5 is in the synthesis of 3-amino-5-arylpyrazoles and
pyrimidines.

o Pyrazole Synthesis: Reaction with hydrazine hydrate (NH

NH
) effects a tandem S

V (substitution of Cl) followed by cyclization onto the nitrile. These pyrazole cores are
foundational in p38 MAP kinase inhibitors and COX-2 inhibitors.

o Pyrimidine Synthesis: Reaction with amidines (e.g., acetamidine) yields substituted
pyrimidines, common in antifungal agents and oncology pharmacophores.

Mechanistic Workflow: Pyrazole Formation

The conversion to pyrazoles is the most cited application. The mechanism involves an initial
addition-elimination at the

3-ChIoro-3-(4-cr_1lqrophenyl)- Hydrazine (NH2NH2)
acrylonitrile

1

-carbon.

/
SNV (Displacement of Cl),
s

Intermediate:
Vinyl Hydrazine

ntramolecular Cyclization
(Attack on Nitrile)

3-Amino-5-(4-chlorophenyl)-
pyrazole
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Figure 2: Mechanistic cascade for the conversion of the vinyl nitrile to the bioactive

aminopyrazole scaffold.

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, | must emphasize that this compound combines the toxicity of

nitriles with the reactivity of alkyl halides.

Acute Toxicity: Nitriles can metabolize to release cyanide ions in vivo. Treat all exposures as
potential cyanide poisoning.

Skin/Eye: Severe irritant. The vinyl chloride moiety is a potent alkylating agent, posing
potential sensitization risks.

PPE Requirements:
o Respiratory: Full-face respirator with ABEK filters (organic vapor/acid gas).

o Dermal: Double-gloving with Nitrile (inner) and Laminate film (Silver Shield®) outer gloves
is recommended due to the compound's penetrative organic solubility.

Storage: Store at 2—8 °C under inert atmosphere (Argon). Moisture sensitive; hydrolysis
yields the precursor ketonitrile and HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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